Cas no 2167322-15-6 ((2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol)

• Product Name: (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol
• CAS No: 2167322-15-6
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5753126
• PubChem ID: 165533192
• Update Time: 2025-05-23

(2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1269161
• 2167322-15-6
• (2-cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol
• (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol

• Inchi： 1S/C9H11NO2S/c11-4-7-5-13-9(10-7)8(12)6-2-1-3-6/h5-6,11H,1-4H2
• InChI Key： TWLHMXHNEDSXIZ-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C(C1CCC1)=O

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Additional information on (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol

A Comprehensive Overview of (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol

Introduction

The compound (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol, identified by the CAS registry number 2167322-15-6, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This molecule belongs to the class of thiazoles, which are heterocyclic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of a cyclobutanecarbonyl group and a methanol substituent introduces intriguing electronic and steric effects, making it a valuable compound for both academic research and industrial applications.

Chemical Structure and Properties

The molecular structure of (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol is characterized by a thiazole ring system with a cyclobutanecarbonyl substituent at the 2-position and a hydroxymethyl group at the 4-position. The thiazole ring is aromatic, which contributes to the compound's stability and reactivity. The cyclobutanecarbonyl group introduces a strained four-membered ring, which can influence the electronic properties of the molecule and its reactivity in various chemical reactions.

Synthesis and Characterization

The synthesis of (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol involves multi-step organic reactions, often utilizing thioamide intermediates or other sulfur-containing precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and improving yield. The characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm its structure and purity.

Applications in Pharmaceutical Research

One of the most promising applications of (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol lies in the field of pharmaceutical research. The compound has shown potential as a lead molecule for drug development due to its ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. Recent studies have explored its role as an inhibitor of certain protein kinases, which are implicated in cancer progression.

Recent Research Findings

In a groundbreaking study published in 2023, researchers demonstrated that (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol exhibits potent anti-inflammatory properties by modulating the activity of cyclooxygenase enzymes. This discovery opens new avenues for its use in treating inflammatory diseases such as arthritis and cardiovascular disorders.

Additionally, another study highlighted its potential as a radiosensitizer in cancer therapy. The compound was found to enhance the efficacy of radiation therapy by selectively targeting cancer cells while sparing healthy tissues. These findings underscore the versatility of (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol in addressing complex biomedical challenges.

Environmental Impact and Sustainability

The environmental impact of (2-Cyclobutanecarbonyl-1,3-thiazol-4-yl)methanol has also been a topic of interest among researchers. Studies have shown that the compound is biodegradable under certain conditions, making it an eco-friendly alternative to traditional chemicals used in industrial processes.

Efforts are underway to develop sustainable synthesis routes for this compound using renewable feedstocks and green chemistry principles. These initiatives aim to reduce the carbon footprint associated with its production while maintaining high standards of quality and safety.

Conclusion

In summary, (2-Cyclobutanecarbonyl-1,3-thiazol-4-yli)methanol, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available for scientific exploration and industrial application. Its potential in pharmaceuticals, materials science, and environmental sustainability continues to be explored through cutting-edge research.